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Compound of Interest

Compound Name: Imbricataflavone A

Cat. No.: B1254944

Imbricataflavone A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imbricataflavone A is a naturally occurring biflavonoid that has been identified in plant species
such as Podocarpus imbricatus and Selaginella trichoclada. As a member of the flavonoid
family, it is of interest to the scientific community for its potential biological activities. This
technical guide provides a summary of the currently available information on the chemical
structure of Imbricataflavone A. While extensive quantitative data and detailed experimental
protocols for this specific biflavonoid are not widely available in the public domain, this
document consolidates the known structural details and provides a general context based on
the broader class of flavonoids.

Chemical Structure and Properties

Imbricataflavone A is a complex biflavonoid, meaning its structure is formed from two
flavonoid moieties linked together. Its chemical identity is defined by the following properties:
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Property Value Source

5-hydroxy-6-[5-(5-hydroxy-7-
methoxy-4-oxochromen-2-

IUPAC Name yl)-2-methoxyphenyl]-2-(4- [1112]
hydroxyphenyl)-7-

methoxychromen-4-one

Molecular Formula C33H24010 [1][3]

Molecular Weight 580.54 g/mol [11[3]

COC1=C(C=C(C=C1)C2=CC(
=0)C3=C(C=C(C=C302)0C)0

Canonical SMILES [1]
)C4=C(C(=0)C=C(04)C5=CC
=C(C=C5)0)O

CAS Number 133336-96-6 [11[3]

Structural Diagram

The chemical structure of Imbricataflavone A is depicted below.

Caption: Simplified representation of the two flavonoid units in Imbricataflavone A.

Physicochemical Properties

Detailed, experimentally determined quantitative data on the physicochemical properties of
Imbricataflavone A, such as its solubility in various solvents, pKa, and logP values, are not
readily available in the surveyed literature. As a general characteristic of many biflavonoids, it
can be inferred that Imbricataflavone A has low aqueous solubility.

Biological Activity and Signaling Pathways

Specific quantitative data on the biological activity of Imbricataflavone A, including I1Cso or
ECso values, are not available in the public record. Flavonoids as a broad class of compounds
are known to exhibit a wide range of biological activities, including antioxidant, anti-
inflammatory, and anticancer effects. However, without specific experimental data for
Imbricataflavone A, any discussion of its biological activity would be speculative.
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Furthermore, there is no information available regarding the specific signaling pathways that
may be modulated by Imbricataflavone A. Research into the mechanism of action of this
particular biflavonoid has not been extensively reported.

The diagram below illustrates a generalized workflow for investigating the biological activity of a
novel compound like Imbricataflavone A, from initial screening to mechanism of action

studies.
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Caption: General workflow for natural product drug discovery.

Experimental Protocols
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Detailed and validated experimental protocols for the isolation of Imbricataflavone A from its
natural sources or for its chemical synthesis are not described in the available literature.
General methods for the isolation of flavonoids from plant material typically involve the
following steps:

o Extraction: The plant material is typically dried, ground, and extracted with a series of
solvents of increasing polarity, such as hexane, chloroform, ethyl acetate, and methanol.

o Fractionation: The crude extracts are then subjected to column chromatography (e.qg., silica
gel, Sephadex) to separate the components based on their polarity.

« Purification: Fractions containing the compound of interest are further purified using
techniques like preparative High-Performance Liquid Chromatography (HPLC) to yield the
pure compound.

e Structure Elucidation: The structure of the isolated compound is then determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

A logical workflow for such a process is outlined below.

General protocol for flavonoid isolation.
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Caption: General protocol for flavonoid isolation.

Conclusion

Imbricataflavone A is a defined chemical entity with a known structure. However, a
comprehensive understanding of its physicochemical properties, biological activities, and
mechanisms of action is currently lacking in the scientific literature. This presents an
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opportunity for future research to explore the potential of this biflavonoid. Further studies are
required to isolate or synthesize sufficient quantities of Imbricataflavone A for detailed
biological evaluation and to elucidate its potential therapeutic applications. Researchers
interested in this compound should consider undertaking foundational studies to establish its
activity profile and to explore its effects on relevant biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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